Cas no 117935-38-3 (3-(morpholin-4-yl)prop-2-enoic acid)

• Product Name: 3-(morpholin-4-yl)prop-2-enoic acid
• CAS No: 117935-38-3
• MF: C₇H₁₁NO₃
• MW: 157.167142152786
• CID: 3661878
• Update Time: 2025-06-08

3-(morpholin-4-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(4-morpholinyl)-, (E)-
• 2-Propenoic acid, 3-(4-morpholinyl)-, (E)- (9CI)
• 3-(morpholin-4-yl)prop-2-enoic acid

• Inchi： 1S/C7H11NO3/c9-7(10)1-2-8-3-5-11-6-4-8/h1-2H,3-6H2,(H,9,10)/b2-1+
• InChI Key： VYPROGJNLNEVBD-OWOJBTEDSA-N
• SMILES： C(O)(=O)/C=C/N1CCOCC1

Experimental Properties

• Density: 1.319±0.06 g/cm3(Predicted)
• Boiling Point: 312.3±42.0 °C(Predicted)
• pka: 2.57±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 3-(morpholin-4-yl)prop-2-enoic acid

Introduction to 3-(morpholin-4-yl)prop-2-enoic acid (CAS No. 117935-38-3) and Its Emerging Applications in Chemical Biology

3-(morpholin-4-yl)prop-2-enoic acid, identified by the chemical identifier CAS No. 117935-38-3, is a significant compound in the realm of chemical biology and pharmaceutical research. This molecule, featuring a unique structural motif combining a prop-2-enoic acid moiety with a morpholine ring, has garnered attention due to its versatile pharmacological properties and potential applications in drug discovery. The compound’s dual functionality makes it an intriguing candidate for modulating biological pathways, particularly those involving enzyme inhibition and receptor interaction.

The structural composition of 3-(morpholin-4-yl)prop-2-enoic acid positions it as a promising scaffold for the development of novel therapeutic agents. The presence of the enone group and the morpholine substituent contributes to its ability to engage with biological targets in multiple ways, including hydrogen bonding, hydrophobic interactions, and electrostatic interactions. These features are critical in designing molecules that can effectively interact with biological systems, making it a valuable asset in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enhanced our understanding of how 3-(morpholin-4-yl)prop-2-enoic acid interacts with biological targets. Studies utilizing these techniques have revealed that the compound exhibits high affinity for certain enzymes and receptors, suggesting its potential as an inhibitor or modulator. For instance, preliminary computational studies indicate that it may interact with enzymes involved in metabolic pathways, potentially offering therapeutic benefits in conditions related to metabolic dysregulation.

In the context of drug discovery, the synthesis and optimization of derivatives of 3-(morpholin-4-yl)prop-2-enoic acid have been extensively explored. Researchers have focused on modifying the morpholine ring and the enone group to enhance potency, selectivity, and pharmacokinetic properties. These efforts have led to the identification of several promising analogs that exhibit improved biological activity while maintaining favorable safety profiles. The development of such derivatives underscores the compound’s significance as a building block for novel therapeutics.

The compound’s potential extends beyond traditional pharmaceutical applications. In recent years, there has been growing interest in using 3-(morpholin-4-yl)prop-2-enoic acid and its derivatives in agrochemical research. The structural features of this molecule make it well-suited for developing novel pesticides and herbicides that target specific biological pathways in plants. Such applications could contribute to more sustainable agricultural practices by providing effective solutions against pests and diseases while minimizing environmental impact.

Another emerging area of interest is the use of 3-(morpholin-4-yl)prop-2-enoic acid in material science. Its unique chemical properties make it a candidate for developing advanced materials with specialized functions, such as catalysts or sensors. Research in this field has shown that modifications to the molecule can significantly alter its physical and chemical properties, opening up new possibilities for innovative material design.

The synthesis of 3-(morpholin-4-yl)prop-2-enoic acid is another critical aspect that has been thoroughly investigated. Various synthetic routes have been developed to produce this compound efficiently and on a scalable basis. These methods often involve multi-step organic transformations, including condensation reactions, cyclization processes, and functional group modifications. The optimization of these synthetic pathways is essential for ensuring high yields and purity levels, which are crucial for pharmaceutical applications.

Evaluation of 3-(morpholin-4-ylo prop -2 -enoic acid)’s pharmacological properties has revealed several interesting findings. In vitro studies have demonstrated its ability to inhibit certain enzymes associated with inflammation and pain signaling pathways. This suggests potential therapeutic applications in conditions such as arthritis or chronic pain disorders. Additionally, preliminary animal models have shown promising results regarding its efficacy in modulating these pathways without significant side effects.

The compound’s role in drug development is further highlighted by its incorporation into clinical trials investigating novel therapeutic strategies. While still in early stages, these trials aim to assess the safety and efficacy of derivatives based on 3-(morpholin -4 -ylo prop -2 -enoic acid)’s core structure. Such trials are crucial for validating its potential as a lead compound or intermediate in drug discovery pipelines.

The environmental impact of synthesizing and utilizing 3-(morpholin -4 -ylo prop -2 -enoic acid) is also an important consideration. Efforts are being made to develop greener synthetic methods that minimize waste generation and reduce reliance on hazardous reagents. These sustainable approaches align with broader industry trends toward environmentally responsible chemical manufacturing practices.

In conclusion,3-(morpholin -4 -ylo prop -2 -enoic acid (CAS No. 11793538 3) represents a multifaceted compound with significant potential across various fields including pharmaceuticals agrochemicals material science . Its unique structural features combined with emerging research findings position it as a valuable asset for future discoveries . As research continues ,the full spectrum of applications for this compound will likely expand further ,driving innovation across multiple scientific disciplines .